Cas no 83408-60-0 (3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one)

3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one structure
83408-60-0 structure
Product name:3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
CAS No:83408-60-0
MF:C27H19N4OCl
MW:450.91896
CID:1815325
PubChem ID:63294

3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-aminophenyl)-2-(4-{[(E)-(4-chlorophenyl)methylidene]amino}phenyl)quinazolin-4(3H)-one
    • 3-(4-aminophenyl)-2-[4-[(4-chlorophenyl)methylideneamino]phenyl]quinazolin-4-one
    • BRN 4586768
    • 83408-60-0
    • 4(3H)-Quinazolinone, 3-(4-aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-
    • 3-(4-Aminophenyl)-2-(4-(((4-chlorophenyl)methylene)amino)phenyl)-4(3H)-quinazolinone
    • Inchi: InChI=1S/C27H19ClN4O/c28-20-9-5-18(6-10-20)17-30-22-13-7-19(8-14-22)26-31-25-4-2-1-3-24(25)27(33)32(26)23-15-11-21(29)12-16-23/h1-17H,29H2
    • InChI Key: ROKRSNYWNPHSMV-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=C(C=C3)N=CC4=CC=C(C=C4)Cl)C5=CC=C(C=C5)N

Computed Properties

  • Exact Mass: 450.1247389g/mol
  • Monoisotopic Mass: 450.1247389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 4
  • Complexity: 730
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 71Ų

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